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Compound of Interest

Compound Name:

tert-Butyl (1-

(methylsulfonyl)piperidin-4-

yl)carbamate

Cat. No.: B152944 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Preamble: On the Nature of Chemical Identification
In the precise world of chemical research and development, the Chemical Abstracts Service

(CAS) Registry Number is an indispensable tool. It is a unique numerical identifier assigned to

every chemical substance, ensuring unambiguous identification in literature, databases, and

regulatory submissions. A valid CAS number is the cornerstone of any rigorous scientific

inquiry.

This guide was commissioned to provide an in-depth technical overview of the chemical entity

associated with CAS Number 1263379-33-9. However, an exhaustive search across multiple

authoritative chemical databases, including PubChem, ChemSpider, and the CAS

REGISTRY®, has yielded no information for this specific identifier. This strongly indicates that

CAS number 1263379-33-9 is not a valid or publicly documented chemical identifier.

It is possible that this number contains a typographical error. A CAS number is composed of

three parts separated by hyphens: the first part consisting of up to seven digits, the second of

two digits, and the third, a single check digit. An error in any of these, particularly the check

digit, would render the number invalid.
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While the requested compound could not be identified, our initial broad searches retrieved

information for several other compounds with numerically similar CAS numbers. In the spirit of

providing potentially relevant information, we present a technical overview of these distinct

chemical entities. It is crucial to note that the following information does not pertain to CAS

1263379-33-9.

Alternative Compound Analysis
The following sections detail the chemical information for compounds that were identified

during the search for the requested CAS number. These are presented here as a reference in

the event that the intended query was for one of these substances.

Lornoxicam (CAS Number: 70374-39-9)
Lornoxicam is a non-steroidal anti-inflammatory drug (NSAID) belonging to the oxicam class. It

is utilized for its analgesic, anti-inflammatory, and antipyretic properties.[1][2]

Core Chemical Information
Property Value

IUPAC Name

6-Chloro-4-hydroxy-2-methyl-N-(2-pyridyl)-2H-

thieno[2,3-e][3][4]thiazine-3-carboxamide 1,1-

dioxide[5]

Molecular Formula C₁₃H₁₀ClN₃O₄S₂[5]

Molecular Weight 371.81 g/mol [5]

Appearance White to yellow crystalline solid[2][5]

Synonyms Chlortenoxicam, Xefo[1][2]

Mechanism of Action
Lornoxicam exerts its therapeutic effects through the potent, non-selective inhibition of the

cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1] This inhibition prevents the conversion

of arachidonic acid to prostaglandins, which are key mediators of pain, inflammation, and fever.

[1] Lornoxicam's potent inhibition of prostaglandin biosynthesis is a distinguishing feature
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among oxicam derivatives.[1][2] Additionally, it has been shown to inhibit the formation of

interleukin-6 (IL-6) and inducible nitric oxide synthase (iNOS) in vitro.[5]

Arachidonic Acid

COX-1 & COX-2 Prostaglandins Inflammation & Pain

Lornoxicam
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Caption: Lornoxicam's inhibitory action on COX-1 and COX-2 enzymes.

Applications in Research and Medicine
Lornoxicam is clinically used for the management of pain associated with inflammatory

conditions such as osteoarthritis and rheumatoid arthritis, as well as for postoperative pain

relief.[1] In a research context, it serves as a tool compound for studying the roles of COX

enzymes in various physiological and pathological processes.

β-Cyclodextrin (CAS Number: 7585-39-9)
β-Cyclodextrin is a cyclic oligosaccharide composed of seven α-1,4-linked D-glucopyranose

units.[6] It is produced from starch via enzymatic conversion.[4]

Core Chemical Information
Property Value

IUPAC Name Cycloheptaamylose

Molecular Formula C₄₂H₇₀O₃₅[6][7]

Molecular Weight 1134.98 g/mol [7]

Appearance White, crystalline powder[6]

Synonyms Betadex, Schardinger β-Dextrin[8]
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Key Properties and Structure
The structure of β-cyclodextrin forms a torus with a hydrophilic exterior and a lipophilic interior

cavity. This unique structure allows it to form inclusion complexes with a variety of guest

molecules, particularly non-polar compounds.[4]
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Caption: Schematic of β-cyclodextrin forming an inclusion complex.

Applications in Drug Development and Other Industries
The ability of β-cyclodextrin to encapsulate guest molecules has led to its widespread use in

the pharmaceutical industry as a complexing agent.[4] Its primary applications include:

Increasing the solubility of poorly water-soluble drugs.[4]

Enhancing the bioavailability and stability of active pharmaceutical ingredients.[4]

Masking unpleasant tastes or odors.

Reducing gastrointestinal irritation caused by certain drugs.[4]

Beyond pharmaceuticals, β-cyclodextrin is also used in the food, chemical, and agricultural

industries.[4]

Arsenic(III) Sulfide (CAS Number: 1303-33-9)
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Arsenic(III) sulfide, with the chemical formula As₂S₃, is an inorganic compound.[9] It occurs

naturally as the mineral orpiment.

Core Chemical Information
Property Value

IUPAC Name Diarsenic trisulfide

Molecular Formula As₂S₃[3][9]

Molecular Weight 246.04 g/mol

Appearance Yellow to orange solid[9]

Synonyms
Arsenic trisulfide, Arsenous sulfide, C.I. Pigment

Yellow 39[9]

Properties and Reactivity
Arsenic(III) sulfide is insoluble in water but will dissolve in alkaline solutions.[9] It is a toxic and

carcinogenic compound requiring special handling and shipping procedures.[3] It can be

decomposed by nitric acid and reacts with oxidizing agents.

Applications
Historically and in modern applications, arsenic(III) sulfide has been used in:

The manufacturing of pigments, particularly for yellow and orange colors in glass and

ceramics.[9]

The production of infrared-transmitting glass and other chalcogenide glasses for infrared

optics.

Pyrotechnics.

As an electrical semiconductor and photoconductor.[9]

In some traditional medicines, and more recently, it has been investigated for the treatment

of acute promyelocytic leukemia.
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Conclusion
While the investigation into CAS number 1263379-33-9 did not yield a corresponding chemical

entity, this guide has provided a comprehensive overview of other, validly identified

compounds. It is recommended that the original query be reviewed for accuracy. Should a

corrected CAS number be identified, a similar in-depth technical guide can be compiled. The

precision of chemical identifiers is paramount, and this exercise underscores the importance of

their accurate use in scientific communication and research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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